Cas no 390816-56-5 (3-Pyridinecarboxylic acid, 5-amino-6-chloro-, ethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 5-amino-6-chloro-, ethyl ester
• CAS No: 390816-56-5
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 1498962
• PubChem ID: 85804130
• Update Time: 2025-05-21

3-Pyridinecarboxylic acid, 5-amino-6-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-amino-6-chloro-, ethyl ester
• ethyl 5-amino-6-chloronicotinate
• 5-AMino-6-chloro-3-pyridinecarboxylic acid ethyl ester
• EN300-6511391
• ethyl 5-amino-6-chloropyridine-3-carboxylate
• DB-334250
• 390816-56-5
• SCHEMBL8276630

• Inchi： 1S/C8H9ClN2O2/c1-2-13-8(12)5-3-6(10)7(9)11-4-5/h3-4H,2,10H2,1H3
• InChI Key： OLCXDHSNTGPXBL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)C(=O)OCC)N

Computed Properties

• Exact Mass: 200.03537
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.21

Additional information on 3-Pyridinecarboxylic acid, 5-amino-6-chloro-, ethyl ester

Introduction to 3-Pyridinecarboxylic acid, 5-amino-6-chloro-, ethyl ester (CAS No. 390816-56-5)

3-Pyridinecarboxylic acid, 5-amino-6-chloro-, ethyl ester (CAS No. 390816-56-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 5-amino-6-chloronicotinate, is characterized by its unique structural features, including an amino group, a chloro substituent, and an ester functional group. These characteristics contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of ethyl 5-amino-6-chloronicotinate consists of a pyridine ring with an amino group at the 5-position and a chloro substituent at the 6-position, attached to an ethyl ester moiety. This arrangement imparts specific physicochemical properties that make it suitable for various chemical transformations and biological evaluations. The compound's solubility, stability, and reactivity are key factors that influence its utility in different research contexts.

Recent advancements in the field of medicinal chemistry have highlighted the importance of ethyl 5-amino-6-chloronicotinate as a lead compound for drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of ethyl 5-amino-6-chloronicotinate can effectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis.

In addition to its potential therapeutic applications, ethyl 5-amino-6-chloronicotinate is also used as a building block in the synthesis of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional substituents or modify existing ones, thereby expanding its chemical diversity. This versatility makes it an attractive starting material for the development of new drugs and materials.

The synthesis of ethyl 5-amino-6-chloronicotinate typically involves several steps, including the formation of the pyridine ring, introduction of the amino and chloro substituents, and esterification with ethanol. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. For example, a recent study published in Tetrahedron Letters described an efficient one-pot synthesis method that significantly reduces reaction time and improves overall yield.

The safety profile of ethyl 5-amino-6-chloronicotinate is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound is generally well-tolerated at therapeutic concentrations. However, like any chemical substance, it should be handled with appropriate precautions to ensure safety in laboratory settings and during industrial production.

In conclusion, 3-Pyridinecarboxylic acid, 5-amino-6-chloro-, ethyl ester (CAS No. 390816-56-5) is a multifaceted compound with significant potential in both research and industry. Its unique structural features and biological activities make it a valuable asset in the development of new therapeutic agents and synthetic intermediates. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing the frontiers of medicinal chemistry and pharmaceutical science.